2,5-dichloro-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)benzamide
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Description
2,5-dichloro-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C14H8Cl2N4O2 and its molecular weight is 335.14. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Compounds containing the 1,3,4-oxadiazole moiety, such as those derived from polycyclic systems, have been synthesized and evaluated for various biological activities. For instance, the synthesis of novel bicyclic systems incorporating the 1,3,4-oxadiazol-5-yl moiety has been achieved through one-pot condensation, with predictions of their biological activities suggesting potential utility in drug discovery (Kharchenko, Detistov, & Orlov, 2008). Similarly, compounds containing 1,2,4-oxadiazole rings have been identified as promising RET kinase inhibitors for cancer therapy, demonstrating the critical role of structural analogs in medicinal chemistry (Han et al., 2016).
Material Science Applications
The incorporation of 1,3,4-oxadiazole and pyridine moieties into polymers has been explored, leading to the development of new aromatic polyamides with enhanced solubility and thermal properties. This research demonstrates the potential of such compounds in the creation of advanced materials with specific physicochemical characteristics (Mansoori et al., 2011).
Catalysis and Synthetic Applications
The use of 2-(pyridin-2-yl)aniline as a directing group for C-H amination mediated by cupric acetate showcases the utility of pyridine and oxadiazole derivatives in facilitating specific organic transformations. This approach highlights the role of such compounds in developing new synthetic methodologies (Zhao et al., 2017).
Antimicrobial and Antioxidant Properties
Research on substituted 1,3,4-oxadiazole derivatives has also focused on evaluating their antimicrobial and antioxidant activities. This line of investigation supports the potential of these compounds in addressing various health-related challenges, including the development of new antimicrobial agents and antioxidants (Bondock, Adel, & Etman, 2016).
Properties
IUPAC Name |
2,5-dichloro-N-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8Cl2N4O2/c15-8-4-5-10(16)9(7-8)12(21)18-14-20-19-13(22-14)11-3-1-2-6-17-11/h1-7H,(H,18,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPWRMKKTNCEQQM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=NN=C(O2)NC(=O)C3=C(C=CC(=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8Cl2N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.